Cas no 1436236-21-3 (2-Cyclopropyl-N-[(2,4-dimethyl-5-thiazolyl)methyl]-4-methyl-6-(methylthio)-5-pyrimidinecarboxamide)

• Product Name: 2-Cyclopropyl-N-[(2,4-dimethyl-5-thiazolyl)methyl]-4-methyl-6-(methylthio)-5-pyrimidinecarboxamide
• CAS No: 1436236-21-3
• MF: C₁₆H₂₀N₄OS₂
• MW: 348.486200332642
• CID: 5402970
• PubChem ID: 71983992
• Update Time: 2025-06-08

2-Cyclopropyl-N-[(2,4-dimethyl-5-thiazolyl)methyl]-4-methyl-6-(methylthio)-5-pyrimidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-N-[(2,4-dimethyl-5-thiazolyl)methyl]-4-methyl-6-(methylthio)-5-pyrimidinecarboxamide

• Inchi： 1S/C16H20N4OS2/c1-8-12(23-10(3)18-8)7-17-15(21)13-9(2)19-14(11-5-6-11)20-16(13)22-4/h11H,5-7H2,1-4H3,(H,17,21)
• InChI Key： ATNVEENDKKMHKX-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(SC)=C(C(NCC2SC(C)=NC=2C)=O)C(C)=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.7±50.0 °C(Predicted)
• pka: 12.04±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Cyclopropyl-N-[(2,4-dimethyl-5-thiazolyl)methyl]-4-methyl-6-(methylthio)-5-pyrimidinecarboxamide

Introduction to 2-Cyclopropyl-N-[(2,4-dimethyl-5-thiazolyl)methyl]-4-methyl-6-(methylthio)-5-pyrimidinecarboxamide (CAS No. 1436236-21-3)

2-Cyclopropyl-N-[(2,4-dimethyl-5-thiazolyl)methyl]-4-methyl-6-(methylthio)-5-pyrimidinecarboxamide, identified by its CAS number 1436236-21-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, including its cyclopropyl group, thiazole moiety, and pyrimidinecarboxamide functional group, contribute to its unique chemical properties and biological interactions.

The cyclopropyl group in the molecular structure of this compound introduces a rigid three-membered ring that can influence the conformational flexibility and binding affinity of the molecule. This structural element is often employed in drug design to enhance metabolic stability and improve pharmacokinetic profiles. The presence of the 2,4-dimethyl-5-thiazolyl substituent adds another layer of complexity, as thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The methylthio group at the 6-position further modulates the electronic properties of the pyrimidine ring, potentially affecting its interaction with biological targets.

2-Cyclopropyl-N-[(2,4-dimethyl-5-thiazolyl)methyl]-4-methyl-6-(methylthio)-5-pyrimidinecarboxamide has been studied in various contexts, particularly in the development of novel therapeutic agents. Recent research has highlighted its potential as a scaffold for kinase inhibitors, which are critical in targeting aberrant signaling pathways involved in cancer and inflammatory diseases. The pyrimidine core is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzymatic activity. The N-[(2,4-dimethyl-5-thiazolyl)methyl] moiety is particularly noteworthy, as it may facilitate specific interactions with target proteins by leveraging the hydrogen bonding capacity of the thiazole ring and the hydrophobic interactions provided by the methyl groups.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated efficacy in preclinical and clinical studies. For instance, analogs with similar pyrimidine cores have been investigated for their roles in modulating Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis. The 4-methyl group in this compound may serve to fine-tune solubility and bioavailability, ensuring better pharmacokinetic properties. Additionally, the methylthio substituent at the 6-position could enhance binding affinity by introducing favorable electrostatic interactions with polar residues in target proteins.

The synthesis of 2-Cyclopropyl-N-[(2,4-dimethyl-5-thiazolyl)methyl]-4-methyl-6-(methylthio)-5-pyrimidinecarboxamide presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves key transformations such as condensation reactions, cyclization processes, and functional group modifications. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity where necessary. These synthetic strategies not only enhance efficiency but also allow for structural diversification, enabling the exploration of novel derivatives with enhanced biological activity.

In terms of biological evaluation, preliminary studies have indicated that this compound exhibits promising activity against certain cancer cell lines. The mechanism of action likely involves inhibition of specific kinases or modulation of transcription factor activity, although further investigation is required to elucidate these pathways fully. The combination of structural elements known to interact with biological targets makes this compound an attractive candidate for drug development pipelines targeting oncological diseases.

The potential therapeutic applications of 2-Cyclopropyl-N-[(2,4-dimethyl-5-thiazolyl)methyl]-4-methyl-6-(methylthio)-5-pyrimidinecarboxamide extend beyond oncology. Its structural features suggest utility in addressing inflammatory conditions by inhibiting pro-inflammatory cytokine production or modulating immune cell signaling. Additionally, the compound's ability to cross the blood-brain barrier may open avenues for treating neurological disorders where kinase dysregulation plays a role.

The development of any new therapeutic agent requires rigorous evaluation through preclinical studies to assess safety profiles and pharmacokinetic parameters. In vitro assays are conducted to evaluate cytotoxicity, genotoxicity, and interaction with off-target proteins to ensure selectivity. Animal models provide insights into systemic toxicity and efficacy before human trials can commence. Given the complexity of this molecule and its potential applications, comprehensive toxicological studies are essential to support future clinical development efforts.

The integration of computational chemistry tools has significantly accelerated the discovery process for compounds like 1436236-21-3. Molecular modeling techniques allow researchers to predict binding affinities, optimize lead structures through virtual screening, and design experiments more efficiently. These computational approaches complement traditional experimental methods by providing rapid assessments of molecular interactions at an atomic level.

The future directions for research on 2-Cyclopropyl-N-[(2,4-dimethyl-5-thiazolyl)methyl]-4-methyl-6-(methylthio)-5-pyrimidinecarboxamide include exploring structure-based drug design strategies to enhance potency and selectivity further. By leveraging high-resolution crystal structures or NMR data from protein-ligand complexes, medicinal chemists can refine analogs through directed modifications aimed at improving pharmacological profiles.

In conclusion,1436236-21-3 represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of chemical features positions it as a valuable scaffold for developing novel therapeutics targeting diseases such as cancer and inflammation. Ongoing research efforts will continue to uncover its full therapeutic promise through interdisciplinary approaches combining synthetic chemistry,biochemical assays,and computational modeling。